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Compound of Interest

Compound Name: Cadmium nitrate

Cat. No.: B078600 Get Quote

This technical guide provides a comprehensive overview of cadmium nitrate, focusing on its

Chemical Abstracts Service (CAS) number and critical safety information as outlined in its

Safety Data Sheet (SDS). This document is intended for researchers, scientists, and drug

development professionals who handle this chemical.

Chemical Identification
Cadmium nitrate is an inorganic compound that exists in two primary forms: anhydrous and

tetrahydrate. Each form has a unique CAS number for precise identification.

Cadmium Nitrate Anhydrous: CAS Number 10325-94-7[1]

Cadmium Nitrate Tetrahydrate: CAS Number 10022-68-1[1][2]

The tetrahydrate is the more commonly encountered form in laboratory settings.

Physicochemical Properties
The following table summarizes the key physicochemical properties of cadmium nitrate
tetrahydrate.
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Property Value Reference

Molecular Formula Cd(NO₃)₂·4H₂O [2]

Molecular Weight 308.48 g/mol [2]

Appearance White crystals [3]

Melting Point 59.5 °C [3]

Boiling Point Decomposes [4]

Solubility Easily soluble in cold water [4]

Hazard Identification and Classification
Cadmium nitrate is a hazardous substance with multiple classifications under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[5]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Germ Cell Mutagenicity 1B
H340: May cause genetic

defects[5]

Carcinogenicity 1A/1B H350: May cause cancer[5]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[5]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs (kidney, bone) through

prolonged or repeated

exposure

Oxidizing Solids 2
H272: May intensify fire;

oxidizer[5]

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

Toxicological Data
The following table summarizes key toxicological data for cadmium nitrate.

Route of Exposure Value Species Reference

Oral (LD50) 100 mg/kg Mouse [4]

Inhalation (LC50) 1925 ppm (4 hours) Mouse [4]
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Experimental Protocols
5.1. Safe Handling and Personal Protective Equipment (PPE)

Given the high toxicity of cadmium nitrate, strict adherence to safety protocols is mandatory.

Engineering Controls: Work with cadmium nitrate should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved

respirator with appropriate cartridges is necessary.[6]

Hygiene Practices: Avoid eating, drinking, or smoking in areas where cadmium nitrate is

handled. Wash hands thoroughly after handling.[6][7]

5.2. Storage Requirements

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from combustible materials, organic materials, metals, and copper.[6]

The storage area should be secure and accessible only to authorized personnel ("Store

locked up").[6]

5.3. Spill and Disposal Procedures

Spill Response:

Evacuate the area and prevent entry of unnecessary personnel.

Wear appropriate PPE as described in section 5.1.
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For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, labeled container for disposal.[5][6]

Do not allow the spilled material to enter drains or waterways.[6]

Disposal: Dispose of cadmium nitrate and its containers in accordance with local, regional,

and national regulations. This material is considered hazardous waste.[6]

Visualizing the Safety Data Sheet (SDS) Workflow
The following diagram illustrates the logical flow of information within a Safety Data Sheet for a

hazardous chemical like cadmium nitrate, from initial identification to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

